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Compound of Interest

Compound Name: SKF 103784

Cat. No.: B1681004 Get Quote

A comprehensive search of published scientific literature reveals a significant lack of available

data on the effects of SKF 103784, a putative vasopressin antagonist. Despite extensive

searches for original research articles, comparative studies, and conference proceedings, no

publications containing quantitative experimental data on this specific compound could be

identified. Therefore, a comparative guide on the reproducibility of its effects cannot be

compiled at this time.

The designation "SKF" likely originates from Smith, Kline & French, a former pharmaceutical

company that developed numerous compounds. However, it appears that research on SKF
103784 may not have progressed to the stage of peer-reviewed publication or was not made

publicly available.

While information on SKF 103784 is not available, the broader class of vasopressin

antagonists has been the subject of extensive research. These agents are known to block the

action of vasopressin, a hormone involved in regulating water balance, blood pressure, and

other physiological processes. They are primarily investigated for their potential therapeutic

applications in conditions such as hyponatremia (low blood sodium), heart failure, and

polycystic kidney disease.
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Vasopressin exerts its effects by binding to specific receptors, primarily the V1a, V1b, and V2

receptors. Vasopressin antagonists are designed to competitively block these receptors,

thereby inhibiting the downstream signaling pathways.
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Caption: General mechanism of vasopressin antagonists.

Typical Experimental Workflow for Evaluating
Vasopressin Antagonists
The evaluation of a novel vasopressin antagonist would typically follow a standardized

experimental workflow, progressing from in vitro characterization to in vivo efficacy studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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